Cas no 937047-06-8 (6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine)

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine structure
937047-06-8 structure
Product Name:6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine
CAS No:937047-06-8
MF:C6H5BrN4
MW:213.034699201584
MDL:MFCD18427507
CID:1122231
PubChem ID:57955201
Update Time:2024-10-26

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-Pyrrolo[2,1-f][1,2,4]triazin-4-amine
    • 4-Amino-6-bromopyrrolo[1,2-f][1,2,4]triazine
    • 6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine
    • 6-Bromopyrrolo[2,1-f][1,2,4]triazin-4-amine (ACI)
    • 937047-06-8
    • AS-51317
    • SCHEMBL169326
    • SY098074
    • CS-0050248
    • DB-169935
    • 4-Amino-6-bromopyrrolo[2,1-f][1,2,4]triazine
    • P12380
    • PB11679
    • LYYPBKFBMYMOGX-UHFFFAOYSA-N
    • MFCD18427507
    • AKOS023563775
    • MDL: MFCD18427507
    • Inchi: 1S/C6H5BrN4/c7-4-1-5-6(8)9-3-10-11(5)2-4/h1-3H,(H2,8,9,10)
    • InChI Key: LYYPBKFBMYMOGX-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C(C(N)=NC=N2)=C1

Computed Properties

  • Exact Mass: 211.96976g/mol
  • Monoisotopic Mass: 211.96976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.2Ų

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Security Information

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>

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6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Formamidine acetate ,  Tripotassium phosphate Solvents: Ethanol ;  18 h, 78 °C
Reference
Preparation of substituted 4-aminopyrrolotriazine derivatives useful for treating hyperproliferative disorders and diseases associated with angiogenesis
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Ethanol ;  18 h, 78 °C; cooled
Reference
Preparation of pyrrolo[2,1-f][1,2,4]triazin-4-ylamines as IGF-1R kinase inhibitors for the treatment of cancer and other hyperproliferative diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Ethanol ;  overnight, 78 °C
Reference
Preparation of pyrrolotriazine derivatives as Btk inhibitors
, World Intellectual Property Organization, , ,

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Raw materials

6-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine Preparation Products

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